Cas no 612-19-1 (2-Ethylbenzoic acid)

• Product Name: 2-Ethylbenzoic acid
• CAS No: 612-19-1
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD00045838
• CID: 527952
• PubChem ID: 34170
• Update Time: 2025-04-19

2-Ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethylbenzoic acid
• o-Ethylbenzoic Acid
• 2-Ethyl-Benzoicacid
• Benzoic acid, ethyl-
• 2-Ethylbenzoicacidethylester
• ethylbenzoic acid
• PubChem9869
• 2-Ethyl-benzoic acid
• benzoic acid,2-ethyl-
• Benzoic acid, 2-ethyl-
• CGMMPMYKMDITEA-UHFFFAOYSA-N
• SBB052735
• RW4131
• RP01662
• TRA0170098
• EN001446
• AB
• 612-19-1
• AKOS009156904
• Z979777146
• J-509326
• DB-053813
• E1347
• EN300-110064
• PS-3899
• CS-W004346
• MFCD00045838
• DTXSID70901712
• AE-562/43460169
• 2-Ethylbenzoic acid, 97%
• SCHEMBL28115
• SY014274
• 2-Ethylbenzoicacid
• 28134-31-8

• MDL： MFCD00045838
• Inchi： 1S/C9H10O2/c1-2-7-5-3-4-6-8(7)9(10)11/h3-6H,2H2,1H3,(H,10,11)
• InChI Key： CGMMPMYKMDITEA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1CC)=O

Computed Properties

• Exact Mass: 150.06800
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.114±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 62-66 °C (lit.)
• Boiling Point: 259.7±9.0 ºC (760 Torr)
• Flash Point: 120.8±13.4 ºC,
• Refractive Index: 1.53 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 37.30000
• LogP: 1.94720
• Solubility: 。

2-Ethylbenzoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons